Cas no 1797408-46-8 (1-Hydroxy-3,6,9,12,15,18,21-heptaoxatetracosan-24-oic acid)

• Product Name: 1-Hydroxy-3,6,9,12,15,18,21-heptaoxatetracosan-24-oic acid
• CAS No: 1797408-46-8
• MF: C₁₇H₃₄O₁₀
• MW: 398.445867061615
• CID: 5520641
• PubChem ID: 137346919
• Update Time: 2025-06-09

1-Hydroxy-3,6,9,12,15,18,21-heptaoxatetracosan-24-oic acid Chemical and Physical Properties

Names and Identifiers

• HO-PEG7-CH2CH2COOH
• Propanoic acid, 3-[(20-hydroxy-3,6,9,12,15,18-hexaoxaeicos-1-yl)oxy]-
• HO-PEG7-CH2CH2COOH/Propanoic acid, 3-[(20-hydroxy-3,6,9,12,15,18-hexaoxaeicos-1-yl)oxy]-
• 1-Hydroxy-3,6,9,12,15,18,21-heptaoxatetracosan-24-oic acid
• G64038
• 3-[2-[2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• 1797408-46-8
• SB67200

• Inchi： 1S/C17H34O10/c18-2-4-22-6-8-24-10-12-26-14-16-27-15-13-25-11-9-23-7-5-21-3-1-17(19)20/h18H,1-16H2,(H,19,20)
• InChI Key： PXUMKMYMVWWYOZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCOCCOCCOCCOCCOCCOCCOCCO

Computed Properties

• Exact Mass: 398.21519728g/mol
• Monoisotopic Mass: 398.21519728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 23
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 122Ų

Additional information on 1-Hydroxy-3,6,9,12,15,18,21-heptaoxatetracosan-24-oic acid

Recent Advances in the Study of 1-Hydroxy-3,6,9,12,15,18,21-heptaoxatetracosan-24-oic acid (CAS: 1797408-46-8)

The compound 1-Hydroxy-3,6,9,12,15,18,21-heptaoxatetracosan-24-oic acid (CAS: 1797408-46-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This polyethylene glycol (PEG)-based carboxylic acid derivative is increasingly being explored for its potential applications in drug delivery systems, bioconjugation, and surface modification of nanomaterials. The unique properties of this compound, including its water solubility, biocompatibility, and ability to form stable conjugates with various biomolecules, make it a promising candidate for a wide range of biomedical applications.

Recent studies have focused on optimizing the synthesis and purification processes of 1-Hydroxy-3,6,9,12,15,18,21-heptaoxatetracosan-24-oic acid to achieve higher yields and purity. Advanced characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC) have been employed to ensure the structural integrity and quality of the compound. These improvements in synthesis and characterization have facilitated more reliable and reproducible research outcomes.

One of the most notable applications of this compound is in the development of PEGylated therapeutics. PEGylation, the process of attaching PEG chains to molecules, is a well-established strategy to enhance the pharmacokinetic properties of drugs. The carboxylic acid functional group in 1-Hydroxy-3,6,9,12,15,18,21-heptaoxatetracosan-24-oic acid allows for efficient conjugation with amino groups in proteins, peptides, and other bioactive molecules, thereby improving their stability, solubility, and circulation time in vivo. Recent preclinical studies have demonstrated the efficacy of PEGylated formulations using this compound in reducing immunogenicity and prolonging the half-life of therapeutic agents.

In addition to drug delivery, this compound has shown potential in diagnostic applications. Researchers have utilized its ability to form stable linkages with imaging agents and targeting moieties to develop novel contrast agents for magnetic resonance imaging (MRI) and fluorescence imaging. The biocompatibility and low toxicity of the PEG backbone further enhance its suitability for in vivo diagnostic applications. Preliminary results from these studies indicate improved imaging resolution and reduced background noise, highlighting the compound's value in diagnostic medicine.

Another emerging area of research involves the use of 1-Hydroxy-3,6,9,12,15,18,21-heptaoxatetracosan-24-oic acid in nanotechnology. Its amphiphilic nature enables the formation of micelles and nanoparticles, which can be loaded with hydrophobic drugs for targeted delivery. Recent investigations have explored the compound's role in creating stimuli-responsive nanocarriers that release their payload in response to specific environmental triggers, such as pH changes or enzymatic activity. These advancements hold promise for the development of more effective and precise cancer therapies.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of products derived from this compound. Issues such as batch-to-batch variability, regulatory approval, and cost-effectiveness need to be addressed to fully realize its potential. Ongoing research is focused on overcoming these hurdles through innovative synthesis approaches and rigorous quality control measures.

In conclusion, 1-Hydroxy-3,6,9,12,15,18,21-heptaoxatetracosan-24-oic acid (CAS: 1797408-46-8) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in drug delivery, diagnostics, and nanotechnology continue to expand, driven by advances in synthesis techniques and a deeper understanding of its properties. Future studies are expected to further elucidate its mechanisms of action and optimize its use in clinical settings, paving the way for new therapeutic and diagnostic solutions.